Cas no 5878-43-3 (Dihydrolysergic Acid)

Dihydrolysergic Acid Properties

Names and Identifiers

• 9,10-Dihydrolysergic acid
• 6-Methylergoline-8beta-carboxylic acid
• Dihydrolysergic Acid
• DIHYDROLYSERGICACID(CONTROLLEDCHEMICAL)
• (5R,8R,10R)-6-methyl-ergoline-8-carboxylic acid
• (6aR,9R,10aR)-7-methyl-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline-9-carboxylic acid
• 6-methyl-ergoline-8-carboxylic acid
• 9,10-Dihydro-D-lysergic acid
• (6As,9R,10aR)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxylic acid
• LYSERGIC ACID, DIHYDRO-
• 5878-43-3
• NS00047357
• UNII-CT5L8OXT9Q
• 9,10-DIHYDROLYSERGIC ACID I
• EINECS 227-551-1
• ERGOLINE-8.BETA.-CARBOXYLIC ACID, 6-METHYL-
• Ergoline-8-carboxylic acid, 6-methyl-, (8.beta.)-
• SCHEMBL4668976
• 6-METHYL-8.BETA.-CARBOXYERGOLINE
• 9,10-DIHYDROLYSERGIC ACID, (-)-
• 9,10.ALPHA.-DIHYDROLYSERGIC ACID
• AKOS027325690
• Q27275753
• ORBSYPFBZQJNJE-MPKXVKKWSA-N
• 6-METHYL-8.BETA.-ERGOLINECARBOXYLIC ACID
• CODERGOCRINE MESILATE IMPURITY H [EP IMPURITY]
• CT5L8OXT9Q
• (6aR,9R,10aR)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxylic acid
• +Expand

• InChIKey： ORBSYPFBZQJNJE-MPKXVKKWSA-N
• Inchi： InChI=1S/C16H18N2O2/c1-18-8-10(16(19)20)5-12-11-3-2-4-13-15(11)9(7-17-13)6-14(12)18/h2-4,7,10,12,14,17H,5-6,8H2,1H3,(H,19,20)/t10-,12-,14-/m1/s1
• SMILES： CN1[C@@H]2CC3C4C(=CC=CC=4[C@H]2C[C@@H](C(=O)O)C1)NC=3

Computed Properties

• Exact Mass: 270.13700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 270.136828
• Heavy Atom Count: 20
• Complexity: 413
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 56.3

Experimental Properties

• LogP: 2.15040
• PSA: 56.33000
• Refractive Index: 1.669
• Boiling Point: 517.3°C at 760 mmHg
• Melting Point: 257 - 260°C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 266.6°C
• Solubility: DMSO (Slightly, Heated), Methanol (Slightly, Heated), Pyridine (Slightly, Heate
• Color/Form: No data available
• Density: 1.31